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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771 Get Quote

Technical Support Center: High-Purity 4-tert-
butyloctane
This guide provides best practices for the storage and handling of high-purity 4-tert-
butyloctane, addressing potential issues encountered during research and development.

Frequently Asked Questions (FAQs)
Q1: What is the appropriate storage temperature for high-purity 4-tert-butyloctane?

A1: High-purity 4-tert-butyloctane should be stored in a cool, dry, and well-ventilated area.

While a specific temperature range is not readily available, storing it at controlled room

temperature, away from direct sunlight and heat sources, is recommended. For long-term

storage, refrigeration may be considered to minimize any potential degradation, although its

high boiling point suggests it is relatively stable at ambient temperatures.

Q2: What type of container should I use to store 4-tert-butyloctane?

A2: Store 4-tert-butyloctane in its original, tightly sealed container. If transferring to a different

container, ensure it is made of a compatible material, such as amber glass or a suitable

chemically resistant plastic, to prevent contamination and reaction.

Q3: Is 4-tert-butyloctane sensitive to air or moisture?
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A3: While specific data for 4-tert-butyloctane is limited, branched alkanes are generally stable

in the presence of air and moisture under normal storage conditions. However, to maintain high

purity, it is best practice to minimize exposure to the atmosphere by keeping the container

tightly sealed when not in use.

Q4: What are the known chemical incompatibilities for 4-tert-butyloctane?

A4: 4-tert-butyloctane is incompatible with strong oxidizing agents. Contact with these

substances can lead to vigorous reactions, potentially causing fires or explosions. Keep it

isolated from materials such as peroxides, nitrates, and perchlorates.

Q5: What personal protective equipment (PPE) should be worn when handling 4-tert-
butyloctane?

A5: When handling 4-tert-butyloctane, it is essential to wear appropriate personal protective

equipment. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile rubber gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

with an organic vapor cartridge may be necessary.
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Issue Possible Cause Troubleshooting Steps

Contamination of the sample
Improper storage container or

handling.

1. Verify that the storage

container is appropriate and

tightly sealed. 2. Ensure that

all transfers are performed

using clean and dry

equipment. 3. Avoid

introducing any impurities

during handling.

Unexpected reaction
Incompatibility with other

reagents.

1. Confirm that 4-tert-

butyloctane is not mixed with

strong oxidizing agents. 2.

Review the experimental

protocol to identify any

potential reactive species.

Physical appearance change

(e.g., color)
Contamination or degradation.

1. Compare the appearance to

a fresh, unopened sample if

available. 2. If contamination is

suspected, consider

purification methods such as

distillation. 3. If degradation is

suspected, verify the storage

conditions and age of the

sample.

Quantitative Data Summary
Property Value

Molecular Formula C₁₂H₂₆

Molecular Weight 170.33 g/mol [1]

Boiling Point 191°C[2]

Melting Point -50.8°C (estimate)[2]

Density 0.7602 g/cm³[2]
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Experimental Workflow: Handling and Storage
Troubleshooting

Storage Issue Handling Issue

Analysis and Resolution

Issue Identified with Stored Sample

Inspect Container Seal and Integrity Verify Storage Location (Cool, Dry, Ventilated) Check for Nearby Incompatible Materials

Analyze Sample for Purity/Contamination

Issue Occurs During Experiment

Review Personal Protective Equipment (PPE) Usage Examine Experimental Protocol for Incompatibilities Ensure Glassware/Equipment is Clean and Dry

Purify Sample (e.g., Distillation)

Contaminated but Salvageable

Dispose of Contaminated Sample

Severely Contaminated/Degraded

Update Storage/Handling Protocols

Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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